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Compound of Interest

Compound Name: Dimethyl telluride

Cat. No.: B1222758

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
dimethyl telluride ((CHs)2=Te). The information is compiled from peer-reviewed scientific
literature and is intended to be a valuable resource for professionals in research, science, and
drug development who may work with or encounter this organotellurium compound.

Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic properties of dimethyl telluride that
have been experimentally determined and reported in the literature.

Table 1: Enthalpy of Phase Transitions
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Property Value Temperature (K) Reference
Enthalpy of

T 36.1 + 1.0 kd/mol 298.15 [1][2]
Vaporization (AvapH)
Enthalpy of

T 34.4 kJ/mol 313 [3]
Vaporization (AvapH)
Enthalpy of

o 35.6 £ 0.1 kd/mol 323 [3]
Vaporization (AvapH)
Enthalpy of

o 36.9 kd/mol 282 [3]
Vaporization (AvapH)
Enthalpy of Fusion

7.77 kd/mol 201.9 [3]

(AfusH)

Table 2: Vapor Pressure

Temperature Range (K) Vapor Pressure Equation Reference

log(p/Pa) = 27.8192 —
267 - 369 2673.64/(T/K) — 6.06377 [1][2]
log(T/K)

Experimental Protocols

This section details the methodologies used in key experiments to determine the
thermodynamic properties of dimethyl telluride.

Synthesis of Dimethyl Telluride

A common laboratory-scale synthesis of dimethyl telluride involves the reaction of a telluride
salt with a methylating agent. A general procedure is as follows:

o Elemental tellurium is reacted with a reducing agent, such as sodium in liquid ammonia, to
form sodium telluride (NazTe).

e The resulting sodium telluride is then reacted with a methylating agent, for example, methyl
iodide (CHsl), to yield dimethyl telluride.
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e The crude product is purified by distillation to obtain a pale-yellow oil. The purity of the
synthesized dimethyl telluride is typically verified using techniques such as *H NMR
spectroscopy and gas chromatography.

Vapor Pressure Measurement

The vapor pressure of dimethyl telluride has been measured using a Bourdon spoon gauge.
[2] This static method involves the following steps:

o Asmall, pure sample of dimethyl telluride is placed in a sealed, evacuated glass bulb which
is connected to a flexible glass spiral (the spoon).

e The bulb is immersed in a thermostat-controlled bath to maintain a constant temperature.

o As the sample vaporizes, the pressure inside the bulb increases, causing the spoon to
uncoil.

o The deflection of the spoon is measured, typically with a light beam and scale, and is
proportional to the vapor pressure of the sample at that temperature.

o Measurements are taken over a range of temperatures to establish the vapor pressure

curve.

Calorimetric Determination of Enthalpy of Fusion

The enthalpy of fusion of dimethyl telluride was likely determined using a calorimetric
technique such as Differential Scanning Calorimetry (DSC). The general protocol for such a
measurement is:

A small, precisely weighed sample of dimethyl telluride is hermetically sealed in a sample
pan.

An empty, sealed pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The temperature of the instrument is lowered to freeze the sample and then heated at a
constant rate.
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e The heat flow into the sample is measured relative to the reference.
e As the sample melts, an endothermic peak is observed in the heat flow signal.

e The area under this peak is integrated to determine the enthalpy of fusion (AfusH).

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined indirectly from vapor pressure data using the
Clausius-Clapeyron equation. Alternatively, direct calorimetric methods can be employed. A
common technique is the use of a vaporization calorimeter. The general procedure is as
follows:

» A known amount of liquid dimethyl telluride is placed in a calorimeter.

e A measured amount of electrical energy is supplied to a heater immersed in the liquid,
causing it to vaporize at a constant temperature and pressure.

e The amount of vapor produced is determined, for instance, by condensing it and measuring
its mass.

e The enthalpy of vaporization is calculated from the electrical energy supplied and the amount
of substance vaporized.

Visualized Pathways

The following diagrams illustrate key pathways involving dimethyl telluride, created using the
DOT language.

Biomethylation of Tellurium
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MOCVD Reaction Pathway for CdTe Synthesis
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Proposed Thermal Decomposition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1222758?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222758?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. Vibrational frequencies, vapour pressure and an assessment of the thermodynamic
properties of dimethyl telluride - Journal of the Chemical Society, Faraday Transactions (RSC
Publishing) [pubs.rsc.org]

o 2. researchgate.net [researchgate.net]
o 3. dimethyl telluride [webbook.nist.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermodynamic
Properties of Dimethyl Telluride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222758#thermodynamic-properties-of-dimethyl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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